1-(3-Bromo-5-nitropyridin-4-yl)pyrrolidine-3,4-diol

• IUPAC Name: 1-(3-bromo-5-nitropyridin-4-yl)pyrrolidine-3,4-diol
• InChI: InChI=1S/C9H10BrN3O4/c10-5-1-11-2-6(13(16)17)9(5)12-3-7(14)8(15)4-12/h1-2,7-8,14-15H,3-4H2
• InChI Key: QEVIRWNLRCHBND-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CN1C2=C(C=NC=C2[N+](=O)[O-])Br)O)O
• Molecular Formula: C9H10BrN3O4
• Molecular Weight: 304.10 g/mol

Description

1-(3-Bromo-5-nitropyridin-4-yl)pyrrolidine-3,4-diol, commonly known as BNPPD, is a heterocyclic compound with potential applications in the field of medicinal chemistry. It is a derivative of pyrrolidine and is characterized by a pyridine ring substituted with a nitro and a bromo group. BNPPD has been the subject of scientific research due to its potential use as an inhibitor of certain enzymes and its ability to modulate biological pathways.

Mechanism of Action

The mechanism of action of BNPPD as an enzyme inhibitor involves its binding to the active site of the enzyme, thereby preventing the substrate from binding and inhibiting the catalytic activity of the enzyme. The specific mode of binding and inhibition varies depending on the enzyme target.
Biochemical and Physiological Effects
The biochemical and physiological effects of BNPPD are dependent on the specific enzyme target and the cellular context. Inhibition of certain enzymes can result in altered signaling pathways, changes in gene expression, and modulation of cellular processes such as proliferation, differentiation, and apoptosis. These effects can have therapeutic implications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of BNPPD as a research tool is its specificity for certain enzyme targets, allowing for targeted modulation of specific signaling pathways. However, its use is limited by its potential toxicity and the need for careful optimization of reaction conditions to obtain high yields of the desired product.

Future Directions

For research on BNPPD include further investigation of its potential applications as an enzyme inhibitor, including its use in the treatment of various diseases. Additionally, the development of more efficient synthetic routes and purification techniques could facilitate its use as a research tool. Further studies are also needed to understand the potential toxicity and side effects of BNPPD and to develop strategies to mitigate these effects.

Synthesis Methods

The synthesis of BNPPD involves the reaction of 3-bromo-5-nitropyridin-4-amine with pyrrolidine-3,4-diol in the presence of a suitable solvent and a catalyst. The reaction is typically carried out under reflux conditions and requires careful optimization of reaction parameters to obtain high yields of the desired product. The purity of the final product can be improved through recrystallization or other purification techniques.

Scientific Research Applications

BNPPD has been the subject of several scientific studies aimed at investigating its potential applications in the field of medicinal chemistry. One of the major areas of interest has been its ability to inhibit the activity of certain enzymes, including protein kinases and phosphodiesterases. These enzymes play important roles in various cellular processes and are implicated in several diseases, making them attractive targets for drug discovery.